Cas no 60048-88-6 (N-Demethylechitamine)
N-Demethylechitamine structure
Product Name:N-Demethylechitamine
CAS No:60048-88-6
MF:C21H26N2O4
MW:370.442145824432
CID:837340
PubChem ID:91885202
Update Time:2025-04-19
N-Demethylechitamine Chemical and Physical Properties
Names and Identifiers
-
- N-Demethylechitamine
- Methyl (1S,9R,10S,12S,13E)-13-ethylidene-10-hydroxy-18-(hydroxymethyl)-8,15-diazapentacyclo[10.5.1.0<sup>1,9</sup>.0<sup>2,7</sup>.0<sup>9,15</sup>]octadeca-2,4,6-triene-18-carboxylate
- N(4)-demethylechitamine
- Q27138845
- CHEBI:70513
- AKOS040762084
- 60048-88-6
- Methyl (1s,9r,10s,12s,13e)-13-ethylidene-10-hydroxy-18-(hydroxymethyl)-8,15-diazapentacyclo[10.5.1.01,9.02,7.09,15]octadeca-2,4,6-triene-18-carboxylate
- Dihydrocorymine; 3-Epimer, N-de-Me
- Nb-Demethylechitamine
- [ "" ]
-
- Inchi: 1S/C21H26N2O4/c1-3-13-11-23-9-8-20-14-6-4-5-7-16(14)22-21(20,23)17(25)10-15(13)19(20,12-24)18(26)27-2/h3-7,15,17,22,24-25H,8-12H2,1-2H3/b13-3-/t15-,17-,19?,20-,21-/m0/s1
- InChI Key: VZZBVNLFHYEUHM-MEASUVLSSA-N
- SMILES: O[C@H]1C[C@H]2/C(=C\C)/CN3CC[C@]4(C5C=CC=CC=5N[C@@]341)C2(C(=O)OC)CO
Computed Properties
- Exact Mass: 370.18900
- Monoisotopic Mass: 370.18925731g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 696
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 82Ų
- XLogP3: 0.7
Experimental Properties
- Color/Form: Powder
- PSA: 82.03000
- LogP: 1.32020
N-Demethylechitamine Security Information
- Storage Condition:Store at room temperature, 2-8 ℃ is better
N-Demethylechitamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN4610-1 mg |
N-Demethylechitamine |
60048-88-6 | 98% | 1mg |
¥ 1,520 | 2023-07-10 | |
| TargetMol Chemicals | TN4610-1 mL * 10 mM (in DMSO) |
N-Demethylechitamine |
60048-88-6 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3610 | 2023-09-15 | |
| TargetMol Chemicals | TN4610-1mg |
N-Demethylechitamine |
60048-88-6 | 1mg |
¥ 1520 | 2024-07-19 | ||
| A2B Chem LLC | AG74850-5mg |
N-Demethylechitamine |
60048-88-6 | ≥98% | 5mg |
$677.00 | 2024-04-19 | |
| TargetMol Chemicals | TN4610-1 ml * 10 mm |
N-Demethylechitamine |
60048-88-6 | 1 ml * 10 mm |
¥ 3610 | 2024-07-19 |
N-Demethylechitamine Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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